Cas no 949790-90-3 (N-[2-(2-chlorophenyl)-2-(dimethylamino)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide)

• Product Name: N-[2-(2-chlorophenyl)-2-(dimethylamino)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide
• CAS No: 949790-90-3
• MF: C₁₇H₂₀ClN₃OS
• MW: 349.87820148468
• CID: 5976995
• PubChem ID: 17526187
• Update Time: 2025-05-30

N-[2-(2-chlorophenyl)-2-(dimethylamino)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26588676
• AKOS034632157
• N-[2-(2-chlorophenyl)-2-(dimethylamino)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide
• 949790-90-3
• Z85303298

• Inchi： 1S/C17H20ClN3OS/c1-21(2)15(12-7-4-5-9-14(12)18)11-20-16(22)13-8-6-10-19-17(13)23-3/h4-10,15H,11H2,1-3H3,(H,20,22)
• InChI Key： MPXGQIUFZSNOPD-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(CNC(C1=CC=CN=C1SC)=O)N(C)C

Computed Properties

• Exact Mass: 349.1015611g/mol
• Monoisotopic Mass: 349.1015611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 70.5Ų

Additional information on N-[2-(2-chlorophenyl)-2-(dimethylamino)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide

Comprehensive Overview of N-[2-(2-chlorophenyl)-2-(dimethylamino)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 949790-90-3)

N-[2-(2-chlorophenyl)-2-(dimethylamino)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide, with the CAS number 949790-90-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a pyridine-3-carboxamide core with a 2-chlorophenyl and dimethylaminoethyl substituent, along with a methylsulfanyl group. Its structural complexity makes it a subject of interest for drug discovery and development, particularly in targeting specific biological pathways.

The compound's molecular formula and structural features contribute to its potential applications in medicinal chemistry. Researchers have explored its interactions with various enzymes and receptors, highlighting its relevance in designing novel therapeutics. The presence of the chlorophenyl and dimethylamino groups suggests potential bioactivity, while the methylsulfanyl moiety may influence solubility and metabolic stability. These attributes align with current trends in small-molecule drug development, where precision and targeted action are paramount.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like pyridine derivatives, owing to their versatility in drug design. The CAS 949790-90-3 compound exemplifies this trend, as its pyridine-3-carboxamide scaffold is a common motif in FDA-approved drugs. This has led to increased searches for "pyridine-based therapeutics" and "small-molecule inhibitors" in academic and industrial research databases. The compound's potential role in addressing unmet medical needs further enhances its appeal.

From a synthetic chemistry perspective, the preparation of N-[2-(2-chlorophenyl)-2-(dimethylamino)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide involves multi-step organic transformations. Key steps may include amide bond formation, alkylation, and functional group interconversion. Researchers often optimize these processes to improve yield and purity, reflecting the broader demand for "green chemistry" and "sustainable synthesis" methodologies. The compound's CAS registry entry provides a standardized reference for quality control and regulatory compliance.

The pharmacological potential of CAS 949790-90-3 has spurred investigations into its structure-activity relationships (SAR). By modifying its substituents, scientists aim to enhance selectivity and reduce off-target effects—a critical consideration in modern precision medicine. This aligns with frequent search queries such as "how to improve drug selectivity" and "SAR studies in drug discovery." The compound's dimethylaminoethyl group, in particular, may influence its pharmacokinetic properties, a topic of high relevance in ADME (Absorption, Distribution, Metabolism, Excretion) research.

Analytical characterization of 949790-90-3 typically employs advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure accurate identification and quantification, addressing common industry concerns about "compound characterization standards" and "analytical method validation." The methylsulfanyl group's distinct spectral signature facilitates structural confirmation, demonstrating the compound's suitability for rigorous quality assessment protocols.

In the context of intellectual property, N-[2-(2-chlorophenyl)-2-(dimethylamino)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide has been referenced in patent literature related to kinase inhibitors and signal transduction modulators. This connects to trending searches for "patented pharmaceutical compounds" and "drug target innovation." Its structural novelty positions it as a candidate for further therapeutic patent applications, particularly in oncology and inflammatory diseases where small-molecule drugs dominate treatment paradigms.

The compound's stability under various conditions is another area of investigation, reflecting the broader pharmaceutical industry's focus on "drug formulation stability" and "excipient compatibility." Factors like pH sensitivity, thermal stability, and photodegradation kinetics are critical for determining appropriate storage and handling protocols for CAS 949790-90-3. Such studies contribute to the growing body of knowledge on pharmaceutical stability testing, a frequently searched topic in quality assurance circles.

Looking ahead, N-[2-(2-chlorophenyl)-2-(dimethylamino)ethyl]-2-(methylsulfanyl)pyridine-3-carboxamide represents a compelling case study in rational drug design. Its multifaceted structure offers numerous opportunities for medicinal chemistry optimization, addressing contemporary challenges like "overcoming drug resistance" and "improving blood-brain barrier penetration." As research continues, this compound may emerge as a valuable tool for understanding complex ligand-receptor interactions or as a lead compound in targeted therapy development.